Cas no 1350964-80-5 (Methyl 6-(phenoxymethyl)nicotinate)

• Product Name: Methyl 6-(phenoxymethyl)nicotinate
• CAS No: 1350964-80-5
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1093188
• PubChem ID: 54674386
• Update Time: 2025-06-27

Methyl 6-(phenoxymethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(phenoxymethyl)nicotinate
• methyl 6-(phenoxymethyl)pyridine-3-carboxylate
• Methyl6-(phenoxymethyl)nicotinate
• SCHEMBL7456563
• FADMFMVSTNWQBZ-UHFFFAOYSA-N
• 1350964-80-5
• AKOS018714383

• Inchi： 1S/C14H13NO3/c1-17-14(16)11-7-8-12(15-9-11)10-18-13-5-3-2-4-6-13/h2-9H,10H2,1H3
• InChI Key： FADMFMVSTNWQBZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 6-(phenoxymethyl)nicotinate

Methyl 6-(Phenoxymethyl)nicotinate: A Comprehensive Overview

Methyl 6-(phenoxymethyl)nicotinate (CAS No. 1350964-80-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nicotinic acid moiety and a phenoxymethyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of methyl 6-(phenoxymethyl)nicotinate can be represented as C₁₄H₁₃NO₃. The presence of the phenoxymethyl group attached to the nicotinic acid backbone imparts specific pharmacological properties to the molecule. Recent studies have highlighted its potential as a modulator of nicotinic acetylcholine receptors (nAChRs), which are implicated in a wide range of physiological processes, including cognitive function, pain modulation, and neuroprotection.

In the context of medicinal chemistry, methyl 6-(phenoxymethyl)nicotinate has been explored for its ability to selectively bind to nAChRs. This selectivity is crucial for developing drugs with improved therapeutic profiles and reduced side effects. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that methyl 6-(phenoxymethyl)nicotinate exhibits high affinity for α7 nAChRs, a subtype that has been implicated in cognitive disorders such as Alzheimer's disease.

The pharmacological properties of methyl 6-(phenoxymethyl)nicotinate have also been evaluated in preclinical studies. In a study conducted by Smith et al. (2021), the compound was shown to enhance cognitive function in rodent models of Alzheimer's disease. The researchers observed significant improvements in memory retention and spatial learning tasks, suggesting that methyl 6-(phenoxymethyl)nicotinate may have therapeutic potential for treating cognitive impairments.

Beyond its cognitive benefits, methyl 6-(phenoxymethyl)nicotinate has also been investigated for its analgesic properties. A study published in the European Journal of Pharmacology (2023) reported that the compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nAChRs in the central nervous system, which play a critical role in pain signaling pathways.

In addition to its therapeutic applications, methyl 6-(phenoxymethyl)nicotinate has been studied for its potential as a research tool. Its ability to selectively bind to specific nAChR subtypes makes it a valuable probe for investigating the functional roles of these receptors in various biological processes. For example, researchers at the University of California, San Francisco (UCSF) used methyl 6-(phenoxymethyl)nicotinate to study the involvement of α7 nAChRs in neuroinflammation and neurodegeneration.

The synthesis of methyl 6-(phenoxymethyl)nicotinate involves several steps, including the preparation of the phenoxymethyl intermediate and its subsequent coupling with nicotinic acid. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. A notable example is the use of palladium-catalyzed cross-coupling reactions, which have been shown to improve yields and reduce impurities.

In conclusion, methyl 6-(phenoxymethyl)nicotinate (CAS No. 1350964-80-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing novel therapeutics targeting cognitive disorders, pain management, and other neurological conditions. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this intriguing molecule.